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Technical Guide: Physicochemical Properties of
(4-Fluorophenylethynyl)trimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of (4-
Fluorophenylethynyl)trimethylsilane, a valuable intermediate in organic synthesis. The

document outlines its boiling point and density, supported by generalized experimental

protocols for their determination. Additionally, a detailed visualization of its common synthetic

pathway, the Sonogashira coupling reaction, is provided to offer a comprehensive

understanding for research and development applications.

Core Physical Properties
(4-Fluorophenylethynyl)trimethylsilane is a fluorinated organosilane compound with

applications in the synthesis of more complex molecules, particularly in the fields of medicinal

chemistry and materials science. A summary of its key physical properties is presented below.
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Property Value Conditions

Boiling Point 40 °C at 0.1 mmHg[1][2]

Density 0.948 g/mL at 25 °C[1][2]

Experimental Protocols
While specific experimental details for the determination of the physical properties of (4-
Fluorophenylethynyl)trimethylsilane are not extensively published, the following sections

describe generalized and widely accepted methodologies for measuring the boiling point of

liquids under vacuum and the density of liquid organic compounds.

Determination of Boiling Point under Reduced Pressure
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that decompose at their atmospheric boiling point or have very high

boiling points, the measurement is conducted under reduced pressure (vacuum).

Methodology: Thiele Tube Method under Vacuum

Sample Preparation: A small sample of the liquid (a few milliliters) is placed into a small test

tube. A capillary tube, sealed at one end, is inverted and placed into the test tube containing

the sample.

Apparatus Setup: The test tube assembly is attached to a thermometer. This setup is then

placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil) to

ensure uniform heating. The Thiele tube is connected to a vacuum source, and the pressure

is adjusted to the desired value (e.g., 0.1 mmHg).

Heating and Observation: The Thiele tube is gently heated. As the temperature rises, air

trapped in the capillary tube will be expelled, followed by a steady stream of vapor bubbles

from the sample as it begins to boil.

Boiling Point Determination: Heating is discontinued once a continuous stream of bubbles is

observed. As the apparatus cools, the bubbling will slow down and stop. The temperature at
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which the liquid is drawn back into the capillary tube is recorded as the boiling point at that

specific pressure.[3][4][5]

Determination of Density
The density of a substance is its mass per unit volume. For liquids, this is typically measured

using a pycnometer or by accurately measuring the mass of a known volume.

Methodology: Mass and Volume Measurement

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured using an analytical balance.

Volume of Liquid: A specific volume of the liquid is carefully transferred into the graduated

cylinder. The volume is read from the bottom of the meniscus.

Mass of Container and Liquid: The mass of the graduated cylinder or pycnometer containing

the liquid is then measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the container with the liquid. The density is then calculated by

dividing the mass of the liquid by its volume.[6][7] For higher precision, a pycnometer is

used, which is a flask with a specific, accurately known volume.[6]

Synthesis Pathway Visualization
(4-Fluorophenylethynyl)trimethylsilane is commonly synthesized via a Sonogashira coupling

reaction. This cross-coupling reaction forms a carbon-carbon bond between a terminal alkyne

and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[8][9][10]
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Caption: Catalytic cycles of the Sonogashira coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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